(2R)-1-[(1R)-1-[Bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-1-naphthalenylphosphino)ferrocene (acc to CAS)

• Molecular Formula: C48H54FeP2
• Molecular Weight: 748.7 g/mol
• IUPAC Name: bis(3,5-dimethylphenyl)-[1-(2-dinaphthalen-1-ylphosphanylcyclopentyl)ethyl]phosphane;cyclopentane;iron
• InChI: InChI=1S/C43H44P2.C5H10.Fe/c1-29-23-30(2)26-36(25-29)44(37-27-31(3)24-32(4)28-37)33(5)38-19-12-22-41(38)45(42-20-10-15-34-13-6-8-17-39(34)42)43-21-11-16-35-14-7-9-18-40(35)43;1-2-4-5-3-1;/h6-11,13-18,20-21,23-28,33,38,41H,12,19,22H2,1-5H3;1-5H2
• InChI Key: IWQSRCJVJZWHFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)C(C)C3CCCC3P(C4=CC=CC5=CC=CC=C54)C6=CC=CC7=CC=CC=C76)C.C1CCCC1.[Fe]

Description

The compound "(2R)-1-[(1R)-1-[Bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-1-naphthalenylphosphino)ferrocene" is a chiral ferrocene-based bisphosphine ligand. Its structure features:

• Two distinct phosphine groups: A bis(3,5-dimethylphenyl)phosphino moiety on the ethyl side chain. A di-1-naphthalenylphosphino group directly attached to the ferrocene backbone.
• (2R,1R) stereochemistry, which critically influences its spatial arrangement and catalytic performance in asymmetric reactions .

This ligand is designed to balance steric bulk (from naphthalenyl and dimethylphenyl groups) and electron-donating capacity (from methyl and aromatic substituents), making it suitable for enantioselective catalysis.

Biological Activity

The compound (2R)-1-[(1R)-1-[Bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-1-naphthalenylphosphino)ferrocene is a member of the ferrocene family, known for its diverse biological activities, particularly in anticancer research. This article delves into its biological activity, focusing on its mechanisms of action, efficacy against various cancer cell lines, and relevant case studies.

Overview of Ferrocene Derivatives

Ferrocene is an organometallic compound characterized by its unique structure comprising two cyclopentadienyl rings sandwiching a central iron atom. The versatility of ferrocene derivatives, especially those functionalized with phosphine groups, has made them subjects of extensive research in medicinal chemistry. These derivatives often exhibit significant biological activities, including anticancer properties.

Mechanisms of Anticancer Activity

The anticancer activity of ferrocenyl compounds can be attributed to several mechanisms:

• Induction of Apoptosis : Many ferrocenyl compounds have been shown to induce apoptosis in cancer cells through intrinsic pathways. This involves the activation of caspases and the disruption of mitochondrial membrane potential, leading to cell death .
• Cell Cycle Arrest : Certain ferrocenyl derivatives can cause cell cycle arrest at specific phases (e.g., G0/G1), which inhibits cancer cell proliferation. This is often associated with the downregulation of key regulatory proteins such as c-Myc and Akt .
• Reactive Oxygen Species (ROS) Generation : Ferrocenyl compounds can elevate ROS levels within cancer cells, which contributes to cellular stress and apoptosis. The modulation of antioxidant systems by these compounds is crucial for their cytotoxic effects .

Biological Activity Data

The following table summarizes the biological activity data for selected ferrocenyl-phosphine complexes:

Compound	Cell Line	IC50 (μM)	Mechanism
FD10	HuT78	5.55 ± 0.20	Apoptosis induction, ROS generation
FD10	HH	7.80 ± 0.09	Cell cycle arrest
FD10	MJ	3.16 ± 0.10	Inhibition of STAT3
FD10	MyLa	6.46 ± 0.24	ROS-mediated apoptosis

Study 1: Anticancer Properties in CTCL

A study investigated the effects of the ferrocenyl-phosphine complex FD10 on cutaneous T-cell lymphoma (CTCL) cell lines. The results indicated that FD10 exhibited dose-dependent cytotoxicity across various CTCL lines (HuT78, HH, MJ, MyLa). The compound induced apoptosis via caspase activation and led to significant cell cycle arrest at G0/G1 phase .

Study 2: Synthesis and Evaluation of Phosphine Complexes

Research involving iron(II) cyclopentadienyl complexes revealed that modifications with different phosphine ligands enhanced cytotoxicity against leukemia cells (HL-60). The study demonstrated that these complexes were more effective than traditional chemotherapeutics in certain contexts .

Comparison with Similar Compounds

Structural and Electronic Differences

The table below compares key attributes of the target compound with structurally related ferrocene-phosphine ligands:

Compound Name	Phosphine Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties	References
Target Compound	Bis(3,5-dimethylphenyl)phosphino (ethyl); di-1-naphthalenylphosphino (ferrocene)	Estimated: C48H46FeP2	~740 (estimated)	High steric bulk, electron-rich, asymmetric environment
(R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphineethanol adduct	Diphenylphosphino; dicyclohexylphosphino	C36H44FeP2·C2H5OH	640.59	Moderate steric bulk, aliphatic substituents reduce π-backbonding
(R)-1-[(R)-2-(2’-Diphenylphosphinophenyl)ferrocenyl]ethylbis(di-3,5-trifluoromethylphenyl)phosphine	Diphenylphosphino; bis(trifluoromethylphenyl)	C46H34F12FeP2	974.62	Electron-withdrawing CF3 groups enhance oxidative stability
(1S)-1-[Bis(tert-butyl)phosphino]-2-[(1S)-1-[bis(2-methylphenyl)phosphino]ethyl]ferrocene	Bis(tert-butyl)phosphino; bis(2-methylphenyl)	C34H44FeP2	570.51	Extreme steric hindrance from tert-butyl; limited π-interactions
(1Sp)-1-[Bis(3,5-dimethylphenyl)phosphino]-2-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]ferrocene	Bis(3,5-dimethylphenyl) (both positions)	Not specified	Not specified	Symmetric structure reduces enantioselectivity

Key Comparative Insights

Steric Effects :

• The target’s di-1-naphthalenyl group provides greater steric bulk than phenyl () or 2-methylphenyl () substituents, enhancing enantioselectivity in asymmetric hydrogenation .
• Trifluoromethylphenyl groups () offer less steric hindrance but improve chemical resistance .

Electronic Properties :

• Bis(3,5-dimethylphenyl) groups are strongly electron-donating, increasing electron density at the metal center compared to CF₃-substituted ligands .
• Naphthalenyl groups enable π-backbonding, facilitating interactions with aromatic substrates (e.g., ketones) .

Stereochemical Impact :

• The (2R,1R) configuration creates an asymmetric environment distinct from the (1R,1S) isomer in , which may exhibit lower catalytic efficiency .
• Symmetric ligands (e.g., ) lack the spatial differentiation required for high enantioselectivity .

Thermal and Chemical Stability :

• Aromatic substituents (naphthalenyl, dimethylphenyl) confer higher thermal stability than aliphatic groups (e.g., cyclohexyl in ) .
• CF₃ groups () enhance resistance to oxidation but reduce electron-donating capacity .

Preparation Methods

Diastereoselective Lithiation and Phosphination

This method involves lithiation of a chiral auxiliary (e.g., Ugi’s amine) to generate a planar chiral intermediate, followed by sequential phosphination with aryl phosphine chlorides or oxides.

Procedure :

• Lithiation :
  • Use BuLi to lithiate a chiral Ugi’s amine at room temperature, yielding an ortho-activated intermediate.
  • Cool the reaction to -60°C to enhance diastereoselectivity.
• Phosphination :
  • React the lithiated intermediate with PCl3 or aryl phosphine oxides (e.g., bis(3,5-dimethylphenyl)phosphine oxide).
  • Quench with organometallic reagents (e.g., RLi or RMgX ) to introduce the phosphine groups.

Advantages :

• High diastereoselectivity (dr > 100:1) for bulky substituents.
• Flexibility in introducing diverse aryl groups (3,5-dimethylphenyl, 1-naphthyl).

Limitations :

• Requires highly reactive phosphine chlorides, which may be difficult to synthesize.

Boron Trifluoride-Catalyzed Coupling

This method leverages boron trifluoride (BF3) to mediate coupling between ferrocene and aryl phosphine oxides under mild conditions.

Procedure :

• Activation :
  • React ferrocene with BF3·OEt2 in 1,2-dichloroethane at -10°C to 10°C .
• Phosphination :
  • Add diaryl phosphine oxides (e.g., bis(3,5-dimethylphenyl)phosphine oxide or di-1-naphthalenylphosphine oxide) dropwise.
  • Warm to 60–80°C for 10–12 hours to form the tetrafluoroborate intermediate.
• Hydrolysis :
  • Quench with water to isolate the diphosphine ligand.

Example Reaction :

Reagents/Conditions	Yield	Purity	Reference
BF3·OEt2, 1,2-DCE, 60°C, 10 h	92%	98.3%
BF3·OEt2, di-tert-butylphosphine oxide, 80°C, 10 h	91%	98.5%

Advantages :

• High yields (>90%) and industrial scalability.
• Compatible with air-stable phosphine oxides.

Limitations :

• Requires careful control of stoichiometry and reaction temperatures.

Sequential Directed Ortho-Lithiation

This method employs iterative lithiation and phosphination steps to install substituents at specific positions on the ferrocene core.

Procedure :

• First Lithiation :
  • Use LDA or LiTMP to lithiate a chiral ferrocene precursor (e.g., sulfoxide derivatives) at -78°C .
• Phosphination :
  • Quench with ZnCl2 and perform Negishi coupling with aryl halides (e.g., 1-bromonaphthalene).
• Second Lithiation :
  • Invert the configuration of the sulfoxide via reduction/oxidation and repeat lithiation/phosphination.

Key Example :

Step	Reagents	Conditions	Outcome
1	LDA, ZnCl2	-78°C	Planar chiral ferrocene
2	Negishi coupling	Pd catalysis	Installation of 1-naphthyl group

Advantages :

• Enables precise control over substituent positions and stereochemistry.
• Suitable for introducing electron-rich (naphthyl) or electron-deficient groups.

Limitations :

• Multistep process requiring anhydrous conditions.

Critical Factors Influencing Stereocontrol

• Chiral Auxiliaries :
  • Ugi’s amine or ferrocenyloxazoline derivatives provide high diastereoselectivity (dr > 100:1) when bulky substituents are introduced.
• Steric Effects :
  • tert-Butyl and 3,5-dimethylphenyl groups enhance steric hindrance, favoring selective lithiation.
• Temperature :
  • Low temperatures (-60°C to -78°C) are critical for minimizing side reactions and preserving stereochemistry.

Comparison of Methods

Method	Key Reagents	Yield Range	Stereocontrol	Scalability
Diastereoselective Lithiation	BuLi, PCl3, RLi	85–95%	High (dr > 100:1)	Moderate
BF3-Catalyzed Coupling	BF3·OEt2, diaryl phosphine oxides	90–92%	Moderate	High
Sequential Lithiation	LDA, ZnCl2, Negishi coupling	70–85%	High	Low